2-(3,4-Dimethoxyphenyl)-N-(trideuteriomethyl)ethanamine
2-(3,4-Dimethoxyphenyl)-N-(trideuteriomethyl)ethanamine
Brand Name:
Vulcanchem
CAS No.:
152561-88-1
VCID:
VC0147738
InChI:
InChI=1S/C11H17NO2/c1-12-7-6-9-4-5-10(13-2)11(8-9)14-3/h4-5,8,12H,6-7H2,1-3H3/i1D3
SMILES:
CNCCC1=CC(=C(C=C1)OC)OC
Molecular Formula:
C11H17NO2
Molecular Weight:
198.28 g/mol
2-(3,4-Dimethoxyphenyl)-N-(trideuteriomethyl)ethanamine
CAS No.: 152561-88-1
Reference Standards
VCID: VC0147738
Molecular Formula: C11H17NO2
Molecular Weight: 198.28 g/mol
| CAS No. | 152561-88-1 |
|---|---|
| Product Name | 2-(3,4-Dimethoxyphenyl)-N-(trideuteriomethyl)ethanamine |
| Molecular Formula | C11H17NO2 |
| Molecular Weight | 198.28 g/mol |
| IUPAC Name | 2-(3,4-dimethoxyphenyl)-N-(trideuteriomethyl)ethanamine |
| Standard InChI | InChI=1S/C11H17NO2/c1-12-7-6-9-4-5-10(13-2)11(8-9)14-3/h4-5,8,12H,6-7H2,1-3H3/i1D3 |
| Standard InChIKey | HNJWKRMESUMDQE-FIBGUPNXSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])NCCC1=CC(=C(C=C1)OC)OC |
| SMILES | CNCCC1=CC(=C(C=C1)OC)OC |
| Canonical SMILES | CNCCC1=CC(=C(C=C1)OC)OC |
| Synonyms | 3,4-Dimethoxy-N-methyl-d3-benzeneethanamine; 3,4-Dimethoxy-N-methyl-d3-phenethylamine; 3,4-Dimethoxy-β-phenethylmethyl-d3-amine; Methyl-d3-[2-(3,4-dimethoxyphenyl)ethyl]amine; N-Methyl-d3-homoveratrylamine |
| PubChem Compound | 10352714 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume